Cas no 1245808-61-0 (1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole)

1-(Butan-2-yl)-4-chloro-3-methyl-1H-pyrazole is a substituted pyrazole derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a chloro and methyl group at the 4- and 3-positions, respectively, along with a butan-2-yl substituent at the 1-position, which may influence its reactivity and biological activity. This compound is of interest due to its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting pest control or medicinal chemistry. The chloro and methyl groups enhance its versatility in further functionalization, while the butan-2-yl chain may contribute to improved lipophilicity. Its stability and synthetic accessibility make it a valuable building block for specialized chemical applications.

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole structure

1245808-61-0 structure

Product Name:1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole

CAS No:1245808-61-0

MF:C₈H₁₃ClN₂

MW:172.655220746994

MDL:MFCD15976279

CID:3160136

PubChem ID:50896630

Update Time:2025-06-06

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-sec-butyl-4-chloro-3-methyl-1H-pyrazole
- 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole
- 1245808-61-0
- 4-Chloro-3-methyl-1-(1-methylpropyl)-1H-pyrazole
- 4-CHLORO-3-METHYL-1-(SEC-BUTYL)PYRAZOLE
- DTXSID601236311
- AKOS005169347
- 4-chloro-3-methyl-1-(methylpropyl)pyrazole
- 1-butan-2-yl-4-chloro-3-methylpyrazole
- CS-0295667
- EN300-232332
- 1-(Sec-butyl)-4-chloro-3-methyl-1h-pyrazole
- STL584267
- MDL： MFCD15976279
- Inchi： 1S/C8H13ClN2/c1-4-6(2)11-5-8(9)7(3)10-11/h5-6H,4H2,1-3H3
- InChI Key： ZPDISLLVWJCCPD-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1)C(C)CC

Computed Properties

Exact Mass: 172.0767261Da
Monoisotopic Mass: 172.0767261Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.8Å²

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB502023-250 mg	1-Sec-butyl-4-chloro-3-methyl-1H-pyrazole	1245808-61-0		250MG	€198.50	2022-03-01
abcr	AB502023-500 mg	1-Sec-butyl-4-chloro-3-methyl-1H-pyrazole	1245808-61-0		500MG	€264.80	2022-03-01
abcr	AB502023-1 g	1-Sec-butyl-4-chloro-3-methyl-1H-pyrazole	1245808-61-0		1g	€309.00	2022-03-01
abcr	AB502023-5 g	1-Sec-butyl-4-chloro-3-methyl-1H-pyrazole	1245808-61-0		5g	€752.70	2022-03-01
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